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Compound of Interest

Compound Name: 4-Nitroindan

CAS No.: 34701-14-9

Cat. No.: B022424

Get Quote

Executive Summary
4-Nitroindane (CAS: 3470-15-3) represents a privileged but underutilized scaffold in medicinal

chemistry. Unlike its more accessible isomer, 5-nitroindane, the 4-substituted variant offers a

unique steric and electronic profile due to its proximity to the aliphatic bridgehead. This guide

serves as a technical manual for organic chemists and drug developers, detailing the rigorous

synthesis, purification, and downstream functionalization of 4-nitroindane. It addresses the

primary challenge—regioselectivity during nitration—and provides validated protocols for

converting this intermediate into high-value pharmacophores.

Synthesis & Purification: The Critical Path
The fundamental challenge in accessing 4-nitroindane is the electrophilic aromatic substitution

(EAS) of indane. The aliphatic cyclopentyl ring acts as a weak activator (alkyl donor), directing

incoming electrophiles to the ortho and para positions relative to the bridgehead carbons.

The Regioselectivity Problem
Nitration of indane typically yields a mixture of 5-nitroindane (major) and 4-nitroindane (minor).
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5-Nitroindane (~70-80%): Favored due to less steric hindrance. The position is "para" to one

bridgehead and "meta" to the other, but sterically accessible.

4-Nitroindane (~20-30%): Disfavored due to steric clash with the adjacent methylene group

of the cyclopentane ring (the "ortho" effect).

Separation Strategy
Because the boiling points of the isomers are close, standard flash chromatography is often

inefficient for bulk separation. The recommended industrial workflow relies on fractional

crystallization or high-efficiency vacuum distillation.

Parameter 4-Nitroindane 5-Nitroindane Implication

Melting Point ~40-42 °C ~72-74 °C

5-Nitro crystallizes out

first from cold

ethanol/hexane.

Polarity Slightly Lower Slightly Higher

4-Nitro elutes first in

non-polar silica

gradients.

Yield (Typical) 20-25% 65-70%

Requires recycling of

mother liquor for max

efficiency.
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Indane
(Starting Material)

Nitration
(HNO3/H2SO4, 0°C)

Isomeric Mixture
(5-Nitro > 4-Nitro)

Separation
(Frac. Crystallization)

4-Nitroindane
(Target)Filtrate/Distillate

5-Nitroindane
(Byproduct)

Precipitate

4-Aminoindane
(Scaffold)

Reduction
(H2/Pd-C)

4-Nitro-1-indanone
(Oxidation Product)

Benzylic Oxidation
(CrO3)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b022424/docs?utm_src=pdf-body#technical-guide-4-nitroindane-as-a-strategic-building-block-in-organic-synthesis
https://www.benchchem.com/product/b022424/docs?utm_src=pdf-body-img#technical-guide-4-nitroindane-as-a-strategic-building-block-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Divergent synthesis pathway for accessing 4-substituted indane scaffolds.

Chemical Reactivity Profile
Once isolated, 4-nitroindane serves as a versatile "switch" for further functionalization.

Reduction to 4-Aminoindane
The most common transformation is the reduction of the nitro group to an amine. 4-

Aminoindane is a bioisostere of 1-aminonaphthalene but with improved solubility and metabolic

stability.

Reagents: H₂/Pd-C (cleanest), Fe/HCl (cheapest), or SnCl₂ (selective).

Application: Precursor for urea derivatives (FABP4 inhibitors) and kinase inhibitors [1].

Benzylic Oxidation
The C1 position (benzylic) is activated. Controlled oxidation yields 4-nitro-1-indanone.

Reagents: CrO₃ (Jones reagent) or KMnO₄ (requires care to avoid ring opening).

Strategic Value: This introduces a ketone handle for reductive amination or Grignard

addition, allowing the construction of chiral centers at C1 while maintaining the C4-nitrogen

functionality [2].

Experimental Protocols
Protocol A: Nitration of Indane (Optimized for Safety)
Note: This reaction is exothermic. Temperature control is vital to prevent di-nitration.

Setup: Equip a 3-neck round-bottom flask with a thermometer, addition funnel, and magnetic

stirrer. Cool to 0°C in an ice-salt bath.

Acid Mix: Add concentrated H₂SO₄ (50 mL). Slowly add indane (11.8 g, 100 mmol) dropwise,

maintaining T < 5°C.
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Nitration: Prepare a mixture of conc. HNO₃ (7.0 mL) and conc. H₂SO₄ (10 mL). Add this

dropwise to the indane solution over 45 minutes. Do not exceed 10°C.

Quench: Pour the reaction mixture onto 300g of crushed ice. Extract with dichloromethane (3

x 50 mL).

Workup: Wash organics with sat. NaHCO₃ (until neutral) and brine. Dry over MgSO₄ and

concentrate.

Purification: The crude oil contains ~70:30 ratio of 5-nitro:4-nitro. Dissolve in hot ethanol.

Cool slowly to 4°C. 5-Nitroindane crystallizes (remove by filtration). The mother liquor is

enriched in 4-nitroindane. Concentrate and distill (bp ~115°C at 2 mmHg) to isolate the 4-

isomer.

Protocol B: Reduction to 4-Aminoindane
Reactants: Dissolve 4-nitroindane (1.63 g, 10 mmol) in MeOH (30 mL).

Catalyst: Add 10% Pd/C (160 mg) under Argon.

Hydrogenation: Purge with H₂ (balloon pressure or 1 atm) and stir vigorously at RT for 4

hours.

Isolation: Filter through a Celite pad. Concentrate the filtrate to yield 4-aminoindane as a

dark oil (often solidifies upon standing).

Validation: 1H NMR (CDCl3) should show the disappearance of the low-field aromatic

signals of the nitro compound and the appearance of a broad NH₂ singlet.

Pharmaceutical Applications
The 4-substituted indane motif is increasingly relevant in modern drug discovery, particularly

where the "linear" geometry of 5-substituted indanes fails to fit binding pockets.
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Target Class Application Mechanism Reference

GPCRs
Dopamine/Serotonin

Modulators

The 4-amino group

mimics the tryptamine

nitrogen in rigidified

analogs.

[3]

Metabolic FABP4 Inhibitors

4-Aminoindane ureas

serve as lipophilic

anchors in the fatty

acid binding pocket.

[1]

Kinases EGFR Inhibitors

Used as a

hydrophobic core to

replace quinazoline

moieties in scaffold

hopping exercises.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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